4,5-Dinitronaphthalene-2,7-disulfonic acid

• CAS No.: 90947-32-3
• Molecular Formula: C10H6N2O10S2
• Molecular Weight: 378.3 g/mol
• IUPAC Name: 4,5-dinitronaphthalene-2,7-disulfonic acid
• InChI: InChI=1S/C10H6N2O10S2/c13-11(14)8-3-6(23(17,18)19)1-5-2-7(24(20,21)22)4-9(10(5)8)12(15)16/h1-4H,(H,17,18,19)(H,20,21,22)
• InChI Key: XFKRPUUIHKVIDM-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C=C(C=C(C2=C(C=C1S(=O)(=O)O)[N+](=O)[O-])[N+](=O)[O-])S(=O)(=O)O

Description

Chemical Structure and Properties 4,5-Dihydroxynaphthalene-2,7-disulfonic acid (CAS 5808-22-0), commonly known as chromotropic acid, is a naphthalene derivative substituted with two hydroxyl (-OH) groups at positions 4 and 5, and two sulfonic acid (-SO₃H) groups at positions 2 and 5. Its disodium salt dihydrate form (C₁₀H₆Na₂O₈S₂·2H₂O) is widely used in industrial and research applications due to its solubility in water (>300 mg/mL) and stability . Key physical properties include:

• Molecular Weight: 400.28 g/mol
• Melting Point: >300°C (decomposes)
• Appearance: Beige-gray to white or brown powder .

Applications Chromotropic acid is notable for its role as:

• A fluorogenic chelating agent in photochemical studies, where its excited-state prototropic behavior is pH-dependent .
• A corrosion inhibitor for mild steel in acidic environments, leveraging its ability to form protective films via adsorption .
• A modifier in electrochemical sensors, such as poly(3-(5-chloro-2-hydroxyphenylazo)-chromotropic acid)-coated electrodes for simultaneous detection of ascorbic acid, dopamine, and uric acid .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following compounds share structural or functional similarities with chromotropic acid, differing primarily in substituent groups, sulfonic acid positions, or applications:

Chromotrope 2R (4,5-Dihydroxy-3-(phenyldiazenyl)naphthalene-2,7-disulfonic Acid)

• Structural Difference : Incorporates a phenylazo (-N=N-C₆H₅) group at position 3.
• Applications : Used as a corrosion inhibitor alongside chromotropic acid but demonstrates higher adsorption efficiency due to the azo group’s electron-withdrawing properties .
• Safety Profile : Both compounds share similar hazards (skin/eye irritation), but Chromotrope 2R’s azo group may introduce additional toxicity risks under reductive conditions .

Acid Red 33 (5-Amino-4-hydroxy-3-phenylazo-naphthalene-2,7-disulfonic Acid)

• Structural Difference: Features an amino (-NH₂) group at position 5 and a phenylazo group at position 3.
• Applications: A food and cosmetic dye (D&C Red No. 33) with subsidiary colors (e.g., 5-amino-4-hydroxy-3,6-bis-phenylazo derivative) identified via spiral HSCCC .
• Reactivity: The amino group enhances solubility and chelation capacity compared to chromotropic acid, but the azo group limits photostability .

2,6-Naphthalenedisulfonic Acid

• Structural Difference : Sulfonic acid groups at positions 2 and 6 instead of 2 and 6.
• Applications : Primarily used as a surfactant and ion-exchange resin component. Lacks the hydroxyl groups critical for chromotropic acid’s fluorogenic and chelating properties .

Dipotassium 7-Hydroxynaphthalene-1,3-disulphonate

• Structural Difference : A single hydroxyl group at position 7 and sulfonate groups at 1 and 3.
• Applications : Intermediate in dye synthesis. The altered substitution pattern reduces its ability to form intramolecular hydrogen bonds, a key feature of chromotropic acid’s pH-sensitive fluorescence .

Comparative Data Table

Compound Name	Substituents	Molecular Weight (g/mol)	Key Applications	Unique Properties
4,5-Dihydroxynaphthalene-2,7-disulfonic acid	-OH (4,5), -SO₃H (2,7)	318.27 (acid form)	Corrosion inhibition, electrochemical sensors	pH-dependent fluorescence, high solubility
Chromotrope 2R	-OH (4,5), -SO₃H (2,7), -N=N-C₆H₅ (3)	448.38	Corrosion inhibition	Enhanced adsorption via azo group
Acid Red 33	-NH₂ (5), -OH (4), -N=N-C₆H₅ (3), -SO₃H (2,7)	502.46	Dye (food, cosmetics)	Subsidiary colors separable via HSCCC
2,6-Naphthalenedisulfonic Acid	-SO₃H (2,6)	272.26	Surfactants, ion exchange	Lacks chelating/fluorogenic capacity